Cas no 106987-58-0 (4-Pyrimidinecarboxylicacid, 2-(cyanoamino)-1,6-dihydro-6-oxo-, ethyl ester)

• Product Name: 4-Pyrimidinecarboxylicacid, 2-(cyanoamino)-1,6-dihydro-6-oxo-, ethyl ester
• CAS No: 106987-58-0
• MF: C₈H₈N₄O₃
• MW: 208.174120903015
• CID: 127418
• PubChem ID: 136274632
• Update Time: 2025-04-18

4-Pyrimidinecarboxylicacid, 2-(cyanoamino)-1,6-dihydro-6-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylicacid, 2-(cyanoamino)-1,6-dihydro-6-oxo-, ethyl ester
• ethyl 2-(cyanoamino)-4-oxo-1H-pyrimidine-6-carboxylate
• 4-Pyrimidinecarboxylicacid,2-(cyanoamino)-1,6-dihydro-6-oxo-,ethylester
• 4-pyrimidinecarboxylic acid,2-(cyanoamino)-1,6-dihydro-6-oxo-,ethyl ester
• 106987-58-0
• ETHYL 2-(CYANOAMINO)-6-OXO-1H-PYRIMIDINE-4-CARBOXYLATE

• Inchi： 1S/C8H8N4O3/c1-2-15-7(14)5-3-6(13)12-8(11-5)10-4-9/h3H,2H2,1H3,(H2,10,11,12,13)
• InChI Key： QRLRKTYITXMUGC-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(NC(NC#N)=N1)=O)=O)CC

Computed Properties

• Exact Mass: 208.05964013g/mol
• Monoisotopic Mass: 208.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 111.36000
• LogP: -0.32622